![molecular formula C7H7N5 B1610517 2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine CAS No. 103092-75-7](/img/structure/B1610517.png)
2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine
Overview
Description
2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine is a compound that has gained attention in the scientific community due to its potential for use in various research applications. This compound is a heterocyclic organic compound that contains both a pyridine and triazole ring in its structure. In
Scientific Research Applications
Anticancer Agents
Compounds containing the 1,2,4-triazole ring, such as 2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine , have been synthesized and evaluated for their potential as anticancer agents. These compounds have shown promising cytotoxic activities against various human cancer cell lines, including MCF-7, Hela, and A549. Some derivatives have demonstrated selectivity in targeting cancer cells while sparing normal cells, which is crucial for reducing side effects in chemotherapy .
Antibacterial Drugs
The 1,2,4-triazole core is known for its significant antibacterial activity. Research has shown that derivatives of 1,2,4-triazole can be potent antibacterial agents, which is increasingly important in the face of rising antibiotic resistance. These compounds have been investigated for their efficacy against critical-priority bacteria, such as carbapenem-resistant strains .
Industrial Applications
The triazole derivatives have found use in various industrial applications. They are utilized in the production of dyes, photographic materials, photostabilizers, agrochemicals, and as corrosion inhibitors for copper alloys. The versatility of these compounds makes them valuable in a wide range of industrial processes .
Medicinal Chemistry
In medicinal chemistry, 1,2,4-triazole derivatives are explored for their potential to inhibit c-Met or modulate GABA A activity. These activities are crucial for the development of new therapeutic drugs, particularly in the treatment of disorders related to cell growth and neurotransmission .
Nanotechnology
The 1,2,4-triazole ring is involved in nanotube production, which is a significant area of research in nanotechnology. Nanotubes have a variety of applications, including in electronics, materials science, and drug delivery systems .
Fluorescent Probes
Recent studies have highlighted the use of 1,2,4-triazole derivatives as fluorescent probes. These compounds can be used to tag biological molecules, allowing for the visualization of cellular processes in real-time. This application is particularly useful in biological research and diagnostics .
Mechanism of Action
Target of Action
It’s known that triazole derivatives have been widely used in the synthesis of various pharmaceutical compounds, including antifungal agents, anticancer drugs, and enzyme inhibitors related to cardiovascular diseases .
Mode of Action
It’s known that triazole derivatives can influence the coordination behavior of ligands, allowing the formation of both complexes with bridging ligands and chelates .
Biochemical Pathways
It’s known that triazole derivatives can interact with various biochemical pathways depending on their specific structure and properties .
Pharmacokinetics
It’s known that the pharmacokinetic properties of triazole derivatives can be influenced by the specific features of their structure and the substituents introduced into the triazole ring .
Result of Action
It’s known that triazole derivatives have shown anticancer activity when tested on human ovarian cancer cell lines .
Action Environment
It’s known that the coordination chemistry of triazole derivatives can be influenced by various conditions .
properties
IUPAC Name |
2-(1,2,4-triazol-1-yl)pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5/c8-6-2-1-3-10-7(6)12-5-9-4-11-12/h1-5H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCEYUGJVAQMPQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N2C=NC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60552373 | |
Record name | 2-(1H-1,2,4-Triazol-1-yl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60552373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine | |
CAS RN |
103092-75-7 | |
Record name | 2-(1H-1,2,4-Triazol-1-yl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60552373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1H-1,2,4-triazol-1-yl)pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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